Cas no 1565989-22-1 (N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine)

• Product Name: N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine
• CAS No: 1565989-22-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5219865
• PubChem ID: 75525521
• Update Time: 2025-06-24

N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-methoxy-N-(1-methyl-4-penten-1-yl)-
• N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine

• Inchi： 1S/C12H18N2O/c1-4-5-7-10(2)14-11-8-6-9-13-12(11)15-3/h4,6,8-10,14H,1,5,7H2,2-3H3
• InChI Key： NNEQQMQUZZGHTP-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1NC(C)CCC=C

Additional information on N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine

Introduction to N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine (CAS No. 1565989-22-1)

N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine is a specialized organic compound characterized by its unique chemical structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 1565989-22-1, has garnered attention due to its structural features and its perceived utility in the development of novel therapeutic agents.

The molecular structure of N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine consists of a pyridine ring substituted with a methoxy group at the 2-position and an amine group at the 3-position, linked to a hexenyl side chain. This configuration suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery pipelines. The presence of both polar and non-polar regions in its structure enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine with various biological targets. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways could make it valuable in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine has shown promise in materials science. Its unique structural properties make it a suitable candidate for use in organic electronics, where it could contribute to the development of new materials for light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The compound's ability to form stable conjugated systems enhances its potential as a building block for advanced electronic materials.

Recent research has also explored the synthesis of derivatives of N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine, aiming to optimize its pharmacological properties. By modifying specific functional groups within the molecule, researchers have been able to fine-tune its activity and selectivity. These modifications have led to the identification of several promising analogs with enhanced efficacy and reduced toxicity, further supporting its potential as a lead compound for drug development.

The synthesis of N-(hex-5-en-2-yl)-2-methoxypyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only facilitate the production of the compound but also allow for easy modifications to its structure, enabling rapid exploration of its pharmacological potential.

The compound's stability under various storage conditions is another critical factor that has been extensively studied. Research has demonstrated that N-(hexenyl)-pyridine derivatives can be stored under inert atmospheres at controlled temperatures to maintain their integrity. This stability is essential for ensuring consistent quality throughout the drug development process and for long-term storage in pharmaceutical facilities.

Evaluation of N-(hexenyl)-pyridine derivatives in preclinical studies has provided valuable insights into their pharmacokinetic profiles. These studies have revealed that the compound exhibits moderate oral bioavailability and rapid absorption following administration. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The growing interest in N-(hexenyl)-pyridine derivatives as pharmacological tools has led to collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications by leveraging expertise in medicinal chemistry, pharmacology, and drug formulation. Such collaborations are crucial for bringing novel therapeutics to market efficiently.

The future prospects for N-(hexenyl)-pyridine derivatives are promising, with ongoing research focusing on expanding their therapeutic applications. Investigations into their role as modulators of neurotransmitter receptors have opened up new avenues for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Furthermore, their potential use in antiviral therapies is being explored due to their ability to interfere with viral replication mechanisms.

In conclusion, N-(hexenyl-pyridine) derivatives represent a fascinating class of compounds with diverse applications in pharmaceuticals and materials science. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of their properties continues to grow, so too does their potential to contribute to advancements in medicine and technology.